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Compound of Interest

Compound Name: Al-10-104

Cat. No.: B15138206

For Immediate Implementation: A Guide for Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Al-10-104, a potent RUNX inhibitor. Adherence to these guidelines is essential to ensure
personnel safety and prevent contamination. Al-10-104 has demonstrated significant biological
activity, including sedative effects and potential lethality at high doses in animal studies,
necessitating stringent safety protocols.

Personal Protective Equipment (PPE) Summary

A comprehensive risk assessment should be conducted for all planned work with Al-10-104.
The following table summarizes the minimum required PPE for key laboratory operations.
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Experimental Protocol: Safe Handling of Al-10-104

This protocol outlines the essential steps for safely handling Al-10-104 from receipt to disposal.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store Al-10-104 in a designated, locked, and well-ventilated area, away from incompatible

materials.
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The storage temperature should be as recommended by the supplier, typically -20°C or
-80°C.

. Weighing the Solid Compound:

Crucial: All weighing of solid Al-10-104 must be performed in a certified chemical fume hood
or a glove box to minimize inhalation exposure.

Don the appropriate PPE as specified in the table above.

Use dedicated weighing tools (spatulas, weigh paper).

Clean the balance and surrounding area with a suitable solvent (e.g., 70% ethanol) after
weighing.

. Dissolution:

Perform all dissolution procedures within a certified chemical fume hood.

Add the solvent to the vial containing the pre-weighed Al-10-104 slowly to avoid splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

. Use in Experiments:

When handling solutions of Al-10-104, always wear the minimum required PPE.

Avoid the creation of aerosols.

For in vivo studies, administer the compound in a well-ventilated area and handle animal
waste as potentially contaminated.

. Decontamination and Disposal:

All disposable materials that have come into contact with Al-10-104 (e.g., pipette tips, tubes,
gloves, gowns) must be disposed of as hazardous chemical waste.

Decontaminate all non-disposable equipment with an appropriate solvent.
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» Follow all institutional and local regulations for hazardous waste disposal.

Workflow for Handling Al-10-104
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Caption: Workflow for the safe handling of Al-10-104.

 To cite this document: BenchChem. [Essential Personal Protective Equipment (PPE) for
Handling Al-10-104]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138206#personal-protective-equipment-for-
handling-ai-10-104]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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